Cas no 2241865-75-6 (2-bromopyrimidine-4,5,6-d3)
2-bromopyrimidine-4,5,6-d3 structure
Product Name:2-bromopyrimidine-4,5,6-d3
CAS No:2241865-75-6
MF:C4H3BrN2
MW:162.002504587173
CID:6817913
PubChem ID:172405600
Update Time:2025-03-03
2-bromopyrimidine-4,5,6-d3 Chemical and Physical Properties
Names and Identifiers
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- 2-bromopyrimidine-4,5,6-d3
- CS-21691
- 2241865-75-6
-
- Inchi: 1S/C4H3BrN2/c5-4-6-2-1-3-7-4/h1-3H/i1D,2D,3D
- InChI Key: PGFIHORVILKHIA-CBYSEHNBSA-N
- SMILES: BrC1=NC([2H])=C([2H])C([2H])=N1
Computed Properties
- Exact Mass: 160.96679Da
- Monoisotopic Mass: 160.96679Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 51.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 25.8Ų
2-bromopyrimidine-4,5,6-d3 Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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